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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the integration of the

BX048 N42 Grade Neodymium magnet into custom scientific apparatus. These guidelines are

intended for researchers, scientists, and drug development professionals working in areas such

as cell biology, mechanotransduction, and targeted drug delivery.

BX048 Magnet Specifications
The BX048 is a high-strength block magnet composed of N42 grade Neodymium Iron Boron

(NdFeB). Its powerful and compact nature makes it suitable for a variety of laboratory

applications requiring a static magnetic field.

Table 1: Quantitative Data Summary for BX048 Magnet
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Parameter Value Unit

Material
Neodymium Iron Boron

(NdFeB)
-

Grade N42 MGOe

Dimensions (L x W x T) 1 x 1/4 x 1/2 inches

Dimensions (L x W x T) 25.4 x 6.35 x 12.7 mm

Magnetization Direction Through Thickness -

Pull Force (approx.) 18.71 lbs

Surface Field (approx.) 4876 - 5876 Gauss

Coating
Nickel-Copper-Nickel (Ni-Cu-

Ni)
-

Maximum Operating

Temperature
80 °C

Applications in Scientific Research
The strong, localized magnetic field produced by the BX048 magnet can be harnessed for

several advanced research applications. This section outlines two primary applications:

Magnetic Nanoparticle-Mediated Mechanotransduction and Custom Magnetic Cell Separation.

Magnetic Nanoparticle-Mediated Mechanotransduction
This technique utilizes superparamagnetic iron oxide nanoparticles (SPIONs) to apply localized

mechanical forces to cells. SPIONs can be coated with ligands that bind to specific cell surface

receptors. When a magnetic field is applied using the BX048 magnet, the nanoparticles are

pulled, exerting a piconewton-scale force on the targeted receptors and triggering downstream

signaling pathways.[1][2] This allows for the investigation of mechanosensitive ion channels

and the stimulation of cellular responses for therapeutic purposes.

Integrins are transmembrane receptors that play a crucial role in cell adhesion and

mechanotransduction. By targeting integrins with RGD-coated magnetic nanoparticles, the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15985383/
https://academic.oup.com/stcltm/article-pdf/3/11/1363/41892653/stcltm_3_11_1363.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BX048 magnet can be used to stimulate the following signaling cascade, which is implicated in

processes such as osteogenesis.[2]

BX048 Magnetic Field RGD-Coated SPIONMechanical Force Integrin ReceptorActivates Focal Adhesion Kinase (FAK)Recruits & Activates Src Kinase MAPK Pathway RUNX2 Gene Expression Osteogenesis

Click to download full resolution via product page

Integrin-mediated mechanotransduction pathway.

Custom Magnetic Cell Separation
The BX048 magnet can be integrated into custom-built setups for the separation of

magnetically labeled cells from a heterogeneous population. This is particularly useful in

microfluidic devices or for small-scale laboratory separations where commercial systems may

not be suitable.[3][4]

Experimental Protocols
Protocol 1: Magnetic Stimulation of a Cellular Monolayer
This protocol describes how to construct a simple apparatus using the BX048 magnet to apply

a static magnetic field to a cell culture.

Materials:

BX048 N42 Grade Neodymium Magnet

3D printed or custom-machined magnet holder (non-magnetic material, e.g., PLA, ABS,

aluminum)

Standard 6-well cell culture plate

Superparamagnetic Iron Oxide Nanoparticles (SPIONs), functionalized with appropriate

ligands (e.g., RGD peptide for integrin targeting)

Cell culture medium and cells of interest

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://academic.oup.com/stcltm/article-pdf/3/11/1363/41892653/stcltm_3_11_1363.pdf
https://www.benchchem.com/product/b15554237?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://elveflow.com/microfluidic-reviews/magnetic-particle-separation-a-short-review/
https://www.ronanhayes.com/copy-of-microfluidic-cartridge
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Assembly:

Design and fabricate a holder that positions the BX048 magnet directly beneath a single

well of the 6-well plate. The distance between the magnet surface and the bottom of the

well should be adjustable if possible, to vary the magnetic field strength experienced by

the cells.

Ensure the holder is stable and does not interfere with incubator conditions.

Cell Preparation:

Seed cells in a 6-well plate and culture until they reach the desired confluency.

Prepare a sterile solution of functionalized SPIONs in cell culture medium at the desired

concentration (typically 20-100 µg Fe/ml).[5]

Incubate the cells with the SPION-containing medium for 4-24 hours to allow for

nanoparticle binding and internalization.[5]

Gently wash the cells twice with phosphate-buffered saline (PBS) to remove unbound

nanoparticles.

Magnetic Stimulation:

Place the cell culture plate onto the magnet holder, aligning the well containing the

SPION-labeled cells with the BX048 magnet.

Place the entire assembly into a cell culture incubator for the desired stimulation period.

Include control wells with SPION-labeled cells that are not exposed to the magnetic field,

and cells without SPIONs exposed to the magnetic field.

Post-Stimulation Analysis:

After the stimulation period, remove the plate from the incubator and the magnet holder.

Analyze the cells for the desired downstream effects, such as changes in gene expression

(e.g., via qPCR), protein activation (e.g., via Western blot), or cell morphology (e.g., via
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microscopy).

Seed Cells in 6-well Plate

Incubate with Functionalized SPIONs

Wash to Remove Unbound SPIONs

Place Plate on BX048 Magnet Holder

Incubate for Stimulation Period

Analyze Cellular Response
(e.g., qPCR, Western Blot, Microscopy)

Click to download full resolution via product page

Workflow for magnetic stimulation of a cellular monolayer.

Protocol 2: Building a Simple Magnetic Separator for
Microtubes
This protocol outlines the construction of a basic magnetic separator for 1.5 mL microcentrifuge

tubes using a BX048 magnet.

Materials:

BX048 N42 Grade Neodymium Magnet
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3D printed or custom-machined holder for the magnet and a microtube (non-magnetic

material)

1.5 mL microcentrifuge tubes

Cell suspension containing magnetically labeled and unlabeled cells

Procedure:

Holder Design and Fabrication:

Design a holder that securely holds a 1.5 mL microcentrifuge tube and has a slot to

position the BX048 magnet adjacent to the tube wall.

The design should allow for easy insertion and removal of the tube.

Magnetic Separation:

Place the microcentrifuge tube containing the cell suspension into the holder.

Insert the BX048 magnet into its slot.

Allow the magnet to pull the magnetically labeled cells to the side of the tube. The time

required will depend on the cell type, nanoparticle concentration, and viscosity of the

medium.

Carefully aspirate the supernatant containing the unlabeled cells, leaving the magnetically

captured cells as a pellet on the side of the tube.

Remove the magnet from the holder.

Resuspend the magnetically labeled cells in fresh medium.

Safety Precautions
Neodymium magnets are extremely powerful and require careful handling to prevent injury and

damage to equipment.
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Pinching Hazard: Strong attraction forces can cause magnets to snap together unexpectedly,

leading to serious pinching injuries. Keep magnets a safe distance from each other and from

ferromagnetic materials.

Damage to Electronics and Magnetic Media: The strong magnetic field can damage

electronic devices, credit cards, and other magnetic storage media. Maintain a safe distance

between the BX048 magnet and any sensitive items.

Impact on Medical Devices: Individuals with pacemakers or other implanted medical devices

should not handle strong magnets.

Brittleness: Neodymium magnets are brittle and can chip or shatter if allowed to collide. This

can create sharp fragments. Always handle with care.

Eye Protection: It is recommended to wear safety glasses when handling strong magnets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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